Cas no 56397-02-5 (Phosphonic acid, [(butylamino)methyl]-, diethyl ester)
![Phosphonic acid, [(butylamino)methyl]-, diethyl ester structure](https://www.kuujia.com/scimg/cas/56397-02-5x500.png)
56397-02-5 structure
Product name:Phosphonic acid, [(butylamino)methyl]-, diethyl ester
CAS No:56397-02-5
MF:C9H22NO3P
MW:223.249643802643
CID:1598921
Phosphonic acid, [(butylamino)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [(butylamino)methyl]-, diethyl ester
- Phosphonic acid, P-[(butylamino)methyl]-, diethyl ester
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- Inchi: 1S/C9H22NO3P/c1-4-7-8-10-9-14(11,12-5-2)13-6-3/h10H,4-9H2,1-3H3
- InChI Key: YPFMUGXBPOUDQQ-UHFFFAOYSA-N
- SMILES: P(CNCCCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 223.13386
Experimental Properties
- Density: 1.002±0.06 g/cm3(Predicted)
- Boiling Point: 109-113 °C(Press: 0.4 Torr)
- PSA: 47.56
- pka: 7.76±0.20(Predicted)
Phosphonic acid, [(butylamino)methyl]-, diethyl ester Related Literature
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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